Cas no 179235-07-5 ((8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one)

(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one structure
179235-07-5 structure
Product Name:(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one
CAS No:179235-07-5
MF:C7H11NO2
MW:141.167742013931
CID:1107932
PubChem ID:22866732
Update Time:2025-04-20

(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • (8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one
    • 179235-07-5
    • SCHEMBL26892058
    • (6s)-2-oxo-1-aza-4-oxabicyclo-[4.3.0]nonan
    • DTXSID601204536
    • Inchi: 1S/C7H11NO2/c9-7-5-10-4-6-2-1-3-8(6)7/h6H,1-5H2/t6-/m0/s1
    • InChI Key: DQMVZJPBUAQCMA-LURJTMIESA-N
    • SMILES: O1CC(N2CCC[C@H]2C1)=O

Computed Properties

  • Exact Mass: 141.078978594g/mol
  • Monoisotopic Mass: 141.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 29.5Ų
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